Cas no 1806847-27-7 (3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid)

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its unique structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, enhances its reactivity and binding affinity, making it a valuable intermediate for synthesizing biologically active compounds. The acetic acid moiety further increases its versatility in derivatization reactions. This compound exhibits strong electron-withdrawing properties due to its multiple fluorine atoms, improving stability and metabolic resistance in target molecules. Its precise molecular architecture allows for selective interactions in enzyme inhibition or receptor modulation, making it particularly useful in the development of advanced crop protection agents or medicinal chemistry research.

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid structure

1806847-27-7 structure

Product Name:3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

CAS No:1806847-27-7

MF:C₉H₅ClF₅NO₂

MW:289.586519002914

CID:4807510

Update Time:2025-10-11

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid
- Inchi： 1S/C9H5ClF5NO2/c10-6-3(1-5(17)18)4(8(11)12)2-16-7(6)9(13,14)15/h2,8H,1H2,(H,17,18)
- InChI Key： JJWQGCNHBCCNQZ-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=NC=C(C(F)F)C=1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 312
XLogP3: 2.5
Topological Polar Surface Area: 50.2

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029044450-250mg	3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid	1806847-27-7	97%	250mg	$988.80	2022-03-31
Alichem	A029044450-500mg	3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid	1806847-27-7	97%	500mg	$1,564.80	2022-03-31
Alichem	A029044450-1g	3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid	1806847-27-7	97%	1g	$2,920.40	2022-03-31

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
4. Alt-proteins: A promising future
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Additional information on 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806847-27-7)

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806847-27-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural motifs that include chloro, difluoromethyl, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of this compound imparts exceptional reactivity, which is leveraged in multiple synthetic pathways. The presence of both electron-withdrawing and electron-donating groups allows for versatile modifications, enabling chemists to explore diverse chemical transformations. This adaptability has positioned 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid as a cornerstone in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for compounds with enhanced metabolic stability and improved bioavailability. The difluoromethyl and trifluoromethyl groups in this molecule play a pivotal role in achieving these objectives. These substituents are well-documented for their ability to increase lipophilicity and reduce susceptibility to metabolic degradation, thereby extending the half-life of drugs in vivo. This characteristic has made 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid an attractive candidate for further exploration in drug discovery programs.

Moreover, the chloro substituent on the pyridine ring introduces another layer of reactivity, facilitating nucleophilic substitution reactions that are essential for constructing more complex molecular architectures. This feature is particularly useful in multi-step syntheses where precise functionalization is required. Researchers have utilized this compound as a key building block in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have further highlighted the potential of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid. Molecular modeling studies have demonstrated its favorable interactions with biological targets, suggesting high binding affinity and selectivity. These insights have guided medicinal chemists in optimizing lead compounds for clinical trials. The integration of machine learning algorithms has expedited the process of identifying promising derivatives, thereby accelerating drug development timelines.

The agrochemical sector has also benefited from the versatility of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid. Its structural components are integral in designing herbicides and pesticides with improved efficacy and environmental safety. The difluoromethyl and trifluoromethyl groups, in particular, contribute to enhanced pesticidal activity by disrupting essential metabolic pathways in weeds and pests while minimizing harm to non-target organisms.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806847-27-7) represents a cutting-edge compound with far-reaching implications across multiple industries. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on next-generation pharmaceuticals and agrochemicals. As research continues to uncover new applications for this molecule, its significance is poised to grow even further.